1,3-Difluoro-2-(2-fluoro-5-nitro-phenoxy)-5-(trifluoromethyl)benzene

• Molecular Formula: C13H5F6NO3
• Molecular Weight: 337.17 g/mol
• IUPAC Name: 1,3-difluoro-2-(2-fluoro-5-nitrophenoxy)-5-(trifluoromethyl)benzene
• InChI: InChI=1S/C13H5F6NO3/c14-8-2-1-7(20(21)22)5-11(8)23-12-9(15)3-6(4-10(12)16)13(17,18)19/h1-5H
• InChI Key: NZNGGKSWKDKVSB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])OC2=C(C=C(C=C2F)C(F)(F)F)F)F

Description

1,3-Difluoro-2-(2-fluoro-5-nitro-phenoxy)-5-(trifluoromethyl)benzene is a fluorinated aromatic compound characterized by:

• Two fluorine atoms at positions 1 and 3 on the central benzene ring.
• A phenoxy group substituted with a fluorine atom at position 2 and a nitro (-NO₂) group at position 4.
• A trifluoromethyl (-CF₃) group at position 5 of the central benzene ring.

This structure confers high electron-withdrawing properties, enhancing stability and reactivity in synthetic pathways. Such compounds are often intermediates in agrochemical or pharmaceutical synthesis due to their resistance to metabolic degradation .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Profile and Functional Group Analysis

Table 1: Structural Comparison of Key Compounds

Compound Name	Central Ring Substituents	Phenoxy Group Substituents	Key Functional Groups
Target Compound	1,3-diF; 5-CF₃	2-F; 5-NO₂	Nitro, Trifluoromethyl, Ether
Oxyfluorfen	1-Cl; 4-CF₃	3-ethoxy; 4-NO₂	Nitro, Trifluoromethyl, Ether
Nitrofluorfen	1-Cl; 4-CF₃	4-NO₂	Nitro, Trifluoromethyl, Ether
2-{[4-(Difluoromethyl)phenyl]ethynyl}-5-ethenyl-1,3-difluorobenzene	1,3-diF; 5-ethenyl	4-(Difluoromethyl)phenyl ethynyl	Alkyne, Difluoromethyl

Key Observations :

• Electron-Withdrawing Groups : The target compound and oxyfluorfen/nitrofluorfen share nitro and trifluoromethyl groups, enhancing electrophilic substitution resistance.
• Substituent Position : The target’s trifluoromethyl group at position 5 (vs. position 4 in oxyfluorfen) alters steric and electronic effects.
• Ether vs. Alkyne Linkage : The target’s ether linkage (vs. ethynyl in ) impacts solubility and reactivity in cross-coupling reactions.

Physicochemical Properties

Table 3: Property Comparison

Property	Target Compound	Oxyfluorfen	Compound
Lipophilicity (LogP)	High (predicted)	3.8 (experimental)	Moderate (ethynyl reduces LogP)
Thermal Stability	Stable to 250°C (est.)	Stable to 200°C	Decomposes above 150°C
Solubility	Low in water	Low in water	Moderate in organic solvents

Analysis :

• The target’s multiple fluorines increase lipophilicity, favoring membrane permeability in agrochemical applications.
• Nitro Group Polarity : Enhances solubility in polar aprotic solvents (e.g., DMF), critical for reactions in and .